Cas no 80102-24-5 (3-(3-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product name: 3-(3-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 80102-24-5
• MF: C₁₁H₉NO₃F₃Cl
• MW: 295.642
• CID: 4192894
• PubChem ID: 13876118

3-(3-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-Phenylalanine, 3-chloro-N-(trifluoroacetyl)-
• Phenylalanine, 3-chloro-N-(trifluoroacetyl)- (9CI)
• 3-(3-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28289382
• 80102-24-5

• Inchi： InChI=1S/C11H9ClF3NO3/c12-7-3-1-2-6(4-7)5-8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)
• InChI Key： JOMSXJOXKSSEDB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 295.0223053Da
• Monoisotopic Mass: 295.0223053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

测试